Cas no 2171843-48-2 (3,5-diethyl-4-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole)

• Product Name: 3,5-diethyl-4-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole
• CAS No: 2171843-48-2
• MF: C₁₅H₁₉FN₂
• MW: 246.323167085648
• CID: 5810321
• PubChem ID: 165524161
• Update Time: 2025-11-07

3,5-diethyl-4-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-diethyl-4-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole
• EN300-1586832
• 2171843-48-2

• Inchi： 1S/C15H19FN2/c1-5-13-15(14(6-2)18(4)17-13)11-8-7-10(3)9-12(11)16/h7-9H,5-6H2,1-4H3
• InChI Key： QXPHHDVFLUGZLT-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C(CC)=NN(C)C=1CC

Computed Properties

• Exact Mass: 246.15322678g/mol
• Monoisotopic Mass: 246.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.8Ų

Additional information on 3,5-diethyl-4-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole

3,5-Diethyl-4-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole: A Comprehensive Overview

The compound 3,5-diethyl-4-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole, identified by its CAS registry number 2171843-48-2, is a highly specialized chemical entity belonging to the class of pyrazoles. This molecule has garnered significant attention in recent biomedical research due to its unique structural features and potential applications in drug discovery and development.

Pyrazoles are five-membered heterocyclic compounds characterized by two adjacent nitrogen atoms. The presence of diethyl groups at positions 3 and 5, along with a substituted phenyl ring at position 4, makes this compound particularly interesting for pharmaceutical scientists. The substitution pattern on the phenyl ring—specifically, the 2-fluoro-4-methyl substituents—adds further complexity to its structure, which may influence both its physical properties and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. These compounds are known to exhibit a wide range of bioactivities, including but not limited to, antifungal, antimicrobial, and anti-inflammatory properties. The fluorine atom at position 2 of the phenyl ring introduces electron-withdrawing effects, which can enhance the compound's lipophilicity and potentially improve its pharmacokinetic profile.

One of the most promising applications of 3,5-diethyl-4-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole lies in its potential as a lead compound for central nervous system (CNS) drugs. The pyrazole core is known to interact effectively with various CNS receptors, making it a valuable scaffold for the development of anxiolytics, antidepressants, and neuroprotective agents.

Another area of interest is its role as a template molecule in combinatorial chemistry. The presence of multiple substituents on the pyrazole ring provides numerous opportunities for further functionalization, allowing researchers to explore diverse chemical spaces. This flexibility is particularly advantageous in the discovery of targeted therapies where specificity and efficacy are paramount.

Recent advancements in crystallography have also contributed to a deeper understanding of this compound's structural properties. High-resolution X-ray diffraction studies have revealed detailed insights into its molecular conformation, which is crucial for predicting its behavior in biological systems. These findings have been instrumental in optimizing synthetic routes and enhancing the overall quality of the compound.

In terms of synthesis, 3,5-diethyl-4-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole can be efficiently prepared through a multi-step organic synthesis process. The key steps involve the formation of the pyrazole ring and subsequent substitution reactions to introduce the desired substituents. This approach ensures high yields and excellent purity, which are essential for its use in preclinical studies.

Preclinical investigations have demonstrated that this compound exhibits favorable bioavailability and metabolic stability, which are critical attributes for any drug candidate. Its ability to cross the blood-brain barrier makes it particularly suitable for conditions such as neurodegenerative diseases and psychiatric disorders.

Furthermore, computational studies using molecular docking techniques have provided valuable insights into the compound's interactions with target proteins. These studies suggest that the molecule has high affinity for certain enzymatic pockets, indicating its potential as a catalyst inhibitor or enzyme modulator.

Given its unique combination of structural features and biological properties, 3,5-diethyl-4-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole represents a significant advancement in the field of medicinal chemistry. Its continued exploration and development hold promise for addressing unmet medical needs and improving patient outcomes.